DecarboxyBiotin-N3
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Description
DecarboxyBiotin-N3 is a biotin derivative that bears a terminal azide group . It can be used to prepare various biotinylated conjugates via Click Chemistry . Biotin can be subsequently detected e.g. via streptavidin or avidin . The chemical name of DecarboxyBiotin-N3 is (3aS,4S,6aR)- 4- (5-Azidopentyl)tetrahydro-1H-Thieno [3,4-d]imidazol-2 (3H)-one . Its molecular formula is C10H17N5OS and the molecular weight is 255.34 g/mol .
Molecular Structure Analysis
The molecular structure of DecarboxyBiotin-N3 includes a biotin derivative with a terminal azide group . The exact structure analysis is not provided in the available resources.Chemical Reactions Analysis
DecarboxyBiotin-N3, as a click chemistry reagent, contains an Azide group and can undergo copper-catalyzed azide-alkyne cycloaddition reaction (CuAAc) with molecules containing Alkyne groups .Mechanism of Action
- Specifically, biotin is a cofactor for carboxylases, including pyruvate carboxylase , propionyl-CoA carboxylase , and acetyl-CoA carboxylase . These enzymes are involved in gluconeogenesis, fatty acid biosynthesis, propionate metabolism, and catabolism of branched-chain amino acids .
Target of Action
Pharmacokinetics
properties
IUPAC Name |
(3aS,4S,6aR)-4-(5-azidopentyl)-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-2-one |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H17N5OS/c11-15-12-5-3-1-2-4-8-9-7(6-17-8)13-10(16)14-9/h7-9H,1-6H2,(H2,13,14,16)/t7-,8-,9-/m0/s1 |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CSDCRNNAOYVBRW-CIUDSAMLSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2C(C(S1)CCCCCN=[N+]=[N-])NC(=O)N2 |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1[C@H]2[C@@H]([C@@H](S1)CCCCCN=[N+]=[N-])NC(=O)N2 |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H17N5OS |
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Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.34 g/mol |
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Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
DecarboxyBiotin-N3 |
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